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Compound Name: 3-(Chloromethyl)-2-methylpyridine

Cat. No.: B116377 Get Quote

An In-depth Technical Guide to 3-(Chloromethyl)-2-methylpyridine hydrochloride

Executive Summary
3-(Chloromethyl)-2-methylpyridine hydrochloride is a critical heterocyclic building block in

modern organic synthesis, particularly within the pharmaceutical and agrochemical industries.

Its strategic importance stems from the pyridine scaffold, a common motif in biologically active

molecules, combined with a reactive chloromethyl group that serves as a versatile handle for

molecular elaboration. This guide provides a comprehensive technical overview for

researchers, chemists, and drug development professionals. We will delve into its core

physicochemical properties, explore the causal logic behind its synthesis, detail its applications

as a key intermediate with a focus on its reactivity, and outline rigorous safety and handling

protocols. This document is designed to be a field-proven resource, grounding theoretical

knowledge in practical, application-focused insights.

Compound Identification and Physicochemical
Properties
Precise identification and understanding the physical characteristics of a reagent are

foundational to its effective use in research and development. 3-(Chloromethyl)-2-
methylpyridine hydrochloride is a solid, typically appearing as a white to yellow or tan

powder[1]. Its hydrochloride form enhances stability and simplifies handling compared to the

free base.
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Key identifying and physical properties are summarized below for quick reference.

Property Value Source(s)

IUPAC Name
3-(chloromethyl)-2-

methylpyridine;hydrochloride
[2]

Synonyms
2-Methyl-3-picolyl chloride

hydrochloride
[3]

CAS Number 4370-22-3 [4]

Molecular Formula C₇H₉Cl₂N [4]

Molecular Weight 178.06 g/mol [4]

Physical Form Solid, powder/crystal [5]

Melting Point 159 °C [5]

Solubility Soluble in water [1]

Stability

Stable under recommended

storage conditions, but can be

hygroscopic and air-sensitive.

[5][6]

Synthesis and Manufacturing Insights: A
Mechanistic Approach
The industrial synthesis of chloromethylpyridine derivatives is a multi-step process that requires

careful control of reaction conditions to achieve high purity and yield. A common and logical

pathway starts from a readily available precursor, such as a pyridyl carbinol (pyridinemethanol),

and converts the hydroxyl group into the desired chloromethyl functionality. This transformation

is pivotal as it activates the benzylic-like position for subsequent reactions.

A highly effective method for this conversion involves the use of thionyl chloride (SOCl₂) in an

inert organic solvent like toluene.[7]

Rationale for Reagent Selection:
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Thionyl Chloride (SOCl₂): This reagent is preferred for converting alcohols to alkyl chlorides

for several key reasons. The reaction byproducts, sulfur dioxide (SO₂) and hydrogen chloride

(HCl) gas, are volatile and can be easily removed from the reaction mixture, driving the

equilibrium towards the product and simplifying purification.

Inert Solvent (e.g., Toluene): An inert solvent is crucial to prevent unwanted side reactions.

Toluene is a good choice due to its appropriate boiling point and inability to react with thionyl

chloride.

Protocol: Synthesis from 2-methyl-3-pyridinemethanol
This protocol describes the conversion of the corresponding pyridyl carbinol to 3-
(Chloromethyl)-2-methylpyridine hydrochloride.

Reaction Setup: In a reaction vessel equipped with a stirrer, thermometer, and dropping

funnel, a solution of thionyl chloride (a slight excess, ~1.1-1.2 equivalents) in an inert organic

solvent (e.g., toluene) is prepared.[7]

Controlled Addition: The reaction is often exothermic. Therefore, a solution of the

corresponding pyridyl carbinol in the same solvent is added gradually to the thionyl chloride

solution while maintaining a controlled temperature, typically not exceeding 35°C.[7] Sub-

surface addition is sometimes employed to minimize the formation of impurities.[7]

Reaction Monitoring: The progress of the reaction can be monitored using techniques like

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC)

until the starting material is consumed.

Product Isolation: Upon completion, the product often precipitates from the reaction mixture.

Applying a vacuum or purging with nitrogen can aid this precipitation.[7] The solid product is

then collected by filtration.

Purification: The collected solid is washed with a small amount of cold solvent (e.g., acetone

or the reaction solvent) to remove residual impurities and then dried under vacuum to yield

the final, high-purity 3-(Chloromethyl)-2-methylpyridine hydrochloride.[8]
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Synthetic Workflow

2-Methyl-3-pyridinemethanol

Controlled Addition
(T < 35°C)

Thionyl Chloride (SOCl₂)
in Toluene

Precipitation &
Filtration

3-(Chloromethyl)-2-methylpyridine
Hydrochloride

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of the target compound.

Chemical Reactivity and Applications in Drug
Development
The utility of 3-(Chloromethyl)-2-methylpyridine hydrochloride lies in its designed reactivity.

The chloromethyl group is an excellent electrophile, making it highly susceptible to attack by a

wide range of nucleophiles. This reaction, typically proceeding via an Sₙ2 mechanism, allows

for the facile introduction of diverse functional groups containing oxygen, nitrogen, or sulfur.[9]

This versatility makes it an indispensable intermediate in the synthesis of numerous active

pharmaceutical ingredients (APIs). A base, such as potassium carbonate or triethylamine, is
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typically required in these reactions to neutralize the hydrochloride salt and deprotonate the

incoming nucleophile, thereby increasing its reactivity.[9]

General Nucleophilic Substitution

3-(Chloromethyl)-2-methylpyridine
Hydrochloride

Substituted Product
 Sₙ2 Reaction

Nucleophile (Nu-H)
(e.g., R-OH, R-SH, R₂NH)

Base
(e.g., K₂CO₃)

Click to download full resolution via product page

Caption: General Sₙ2 reaction pathway utilizing the title compound.

Key Applications:
Proton Pump Inhibitors (PPIs): Pyridine derivatives are core structures in many anti-ulcer

drugs.[10] This compound is a precursor for synthesizing drugs structurally related to

Lansoprazole, where the pyridine moiety is coupled with a benzimidazole thiol.[11][12][13]

[14][15] The reaction involves the displacement of the chloride by the sulfur nucleophile of 2-

mercaptobenzimidazole.[11]

Antihistamines: It serves as a key building block in the production of Rupatadine, a second-

generation antihistamine used to treat allergies.[16]

Agrochemicals: The compound is also used in the formulation of advanced pesticides and

herbicides, contributing to improved crop protection.[17]
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General Organic Synthesis: Beyond specific APIs, it is a versatile reagent for creating

libraries of novel pyridine-containing compounds for screening in drug discovery programs.

[9][18]

Analytical Characterization
Confirming the identity, purity, and structure of 3-(Chloromethyl)-2-methylpyridine
hydrochloride is essential for its use in regulated applications like pharmaceutical synthesis. A

combination of spectroscopic and chromatographic methods is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This is the most powerful

tool for structural elucidation. The ¹H NMR spectrum is expected to show distinct signals for

the aromatic protons on the pyridine ring, a singlet for the C2-methyl group, and a

characteristic singlet for the chloromethyl (-CH₂Cl) protons. ¹³C NMR will confirm the number

of unique carbon atoms in the molecule.[9]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify key functional groups.

Characteristic peaks would correspond to C-H bonds (aromatic and aliphatic), C=N and C=C

stretching vibrations of the pyridine ring, and the C-Cl bond.[9][19]

Mass Spectrometry (MS): MS is used to confirm the molecular weight of the compound. The

fragmentation pattern can also provide additional structural information.[9][20]

High-Performance Liquid Chromatography (HPLC): HPLC is the primary method for

determining the purity of the compound, separating it from any starting materials,

byproducts, or degradation products.[9]

Safety, Handling, and Storage Protocols
As a Senior Application Scientist, I cannot overstate the importance of rigorous safety

protocols. 3-(Chloromethyl)-2-methylpyridine hydrochloride is a hazardous substance and

must be handled with appropriate care.[21][22]

Hazard Identification:
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[22]

Skin and Eye Damage: Causes skin irritation and serious eye irritation.[5][22]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pdf.benchchem.com/123/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_on_3_Chloromethyl_pyridine_Hydrochloride.pdf
https://wap.guidechem.com/question/what-are-the-applications-of-p-id149887.html
https://www.benchchem.com/product/b116377?utm_src=pdf-body
https://pdf.benchchem.com/123/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_on_3_Chloromethyl_pyridine_Hydrochloride.pdf
https://pdf.benchchem.com/123/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_on_3_Chloromethyl_pyridine_Hydrochloride.pdf
https://spectrabase.com/spectrum/8XM1QB9VsQE
https://pdf.benchchem.com/123/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_on_3_Chloromethyl_pyridine_Hydrochloride.pdf
https://m.chemicalbook.com/SpectrumEN_6959-47-3_MS.htm
https://pdf.benchchem.com/123/Application_Notes_and_Protocols_for_Nucleophilic_Substitution_on_3_Chloromethyl_pyridine_Hydrochloride.pdf
https://www.benchchem.com/product/b116377?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR0262_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://static.cymitquimica.com/products/54/pdf/sds-OR480862.pdf
https://store.apolloscientific.co.uk/storage/msds/OR13615_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Irritation: May cause respiratory irritation.[5][22]

Other Hazards: Suspected of causing cancer.[21] It is hygroscopic and may react with

moisture.[21][23]

Personal Protective Equipment (PPE):
Hand Protection: Wear appropriate chemical-resistant gloves.[5][21]

Eye/Face Protection: Use chemical safety goggles or a face shield.[5][21]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

exposure.[21]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[6] If dust is generated, a particulate respirator may be necessary.[22]

Handling and Storage:
Handling: Avoid all personal contact, including inhalation of dust.[21] Do not eat, drink, or

smoke in the handling area.[21] Keep containers securely sealed when not in use.[21]

Storage: Store in a cool, dry, and well-ventilated place.[6][23] Keep containers tightly closed

to prevent contact with moisture.[6][23] Store locked up and away from incompatible

materials such as strong oxidizing agents and strong bases.[1][6] Storing under an inert

atmosphere (e.g., argon or nitrogen) is often recommended.[6][23]

Emergency Procedures:
Spills: In case of a spill, clean up immediately using dry procedures to avoid generating dust.

[21] Wear full PPE. Collect the spilled material into a clean, dry, labeled container for

disposal.[22]

First Aid (Eyes): Immediately flush the eyes with running water for at least 15 minutes,

holding the eyelids open.[21] Seek immediate medical attention.

First Aid (Skin): Remove contaminated clothing and flush the affected skin with plenty of

water.[21]
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First Aid (Inhalation): Move the person to fresh air. If breathing is difficult, seek immediate

medical attention.[6]

First Aid (Ingestion): Rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.[6][23]

Conclusion
3-(Chloromethyl)-2-methylpyridine hydrochloride is more than just a chemical reagent; it is

an enabling tool for innovation in medicinal and materials chemistry. Its value is defined by the

strategic placement of a reactive chloromethyl group on a biologically relevant pyridine scaffold.

A thorough understanding of its properties, synthesis, and reactivity allows researchers to

leverage this molecule to its full potential, constructing complex molecular architectures that

can lead to next-generation pharmaceuticals and advanced materials. Adherence to strict

safety protocols is paramount to ensuring its responsible and effective use in the laboratory and

beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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